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Compound of Interest

Compound Name: Boc-D-FMK

Cat. No.: B2406791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-D-FMK (Boc-Asp(OMe)-FMK) is a cell-permeable, irreversible, and broad-spectrum

inhibitor of caspases, a family of cysteine proteases that play a central role in the execution

phase of apoptosis.[1][2][3] Its mechanism involves the fluoromethyl ketone (FMK) group,

which irreversibly binds to the catalytic site of activated caspases, thereby blocking the

apoptotic signaling cascade.[3] The compound includes a methyl ester group that enhances its

cell permeability; once inside the cell, cytoplasmic esterases cleave this group to activate the

inhibitor.[1]

Due to its ability to effectively block apoptosis induced by various stimuli, Boc-D-FMK is a

critical tool in cell biology and drug discovery for studying the mechanisms of programmed cell

death.[1][4] For example, it has been shown to inhibit TNF-α-induced apoptosis in neutrophils

with an IC50 value of 39 µM.[1][2][4] Proper dissolution and storage of Boc-D-FMK are

paramount to ensure its stability and efficacy in experimental settings. These notes provide

detailed protocols for the preparation and storage of Boc-D-FMK stock solutions.

Product Information and Data
Quantitative data regarding the physical properties, solubility, and recommended storage of

Boc-D-FMK are summarized in the tables below for easy reference.
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Table 1: Physical and Chemical Properties of Boc-D-FMK

Property Value Reference

Full Name
Boc-aspartyl(OMe)-
fluoromethylketone

[1]

Molecular Formula C₁₁H₁₈FNO₅ [1][5]

Molecular Weight 263.26 g/mol [2][5]

CAS Number 187389-53-3 [1][3]

Appearance Crystalline solid [1]

| Purity | ≥95% |[1] |

Table 2: Solubility of Boc-D-FMK

Solvent Solubility Reference

DMSO ≥100 mg/mL (~380 mM) [2]

30 mg/mL (~114 mM) [1]

≥11.65 mg/mL (~44 mM) [3]

Ethanol 50 mg/mL (~190 mM) [1]

≥41.65 mg/mL (~158 mM) [3]

DMF 30 mg/mL (~114 mM) [1]

PBS (pH 7.2) 0.3 mg/mL (~1.14 mM) [1]

| Water | Insoluble |[3][5] |

Table 3: Recommended Storage Conditions
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Format Temperature Duration Reference

Solid (Powder) -20°C ≥ 4 years [1]

Stock Solution (in

DMSO)
-80°C 6 - 12 months [2][4]

| | -20°C | 1 - 6 months |[2][4][5] |

Experimental Protocols
Required Materials and Equipment

Boc-D-FMK solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Ultrasonic bath (optional, for aiding dissolution)

-20°C and -80°C freezers

Protocol 1: Preparation of a 20 mM Stock Solution in
DMSO
This protocol describes the preparation of a high-concentration stock solution, which can be

easily diluted to a final working concentration for cell-based assays.

Acclimatization: Before opening, allow the vial of Boc-D-FMK powder to warm to room

temperature for 15-20 minutes. This prevents moisture condensation, which can affect

compound stability.[6]
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Calculation: Determine the required volume of DMSO. To prepare a 20 mM stock solution

from 1 mg of Boc-D-FMK (MW: 263.26 g/mol ):

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.020 mol/L * 263.26 g/mol ) = 0.0001899 L

Volume (µL) = 190 µL

Dissolution: Add 190 µL of anhydrous DMSO to the vial containing 1 mg of Boc-D-FMK.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. If dissolution is slow, gentle warming to 37°C for 10 minutes or brief sonication in

an ultrasonic bath can be used to aid the process.[3][7] Visually inspect the solution to

ensure no particulates are present.

Protocol 2: Storage and Handling of Stock Solution
To maintain the integrity and activity of the inhibitor, it is critical to store it properly and avoid

repeated freeze-thaw cycles.[2][4]

Aliquoting: Immediately after preparation, dispense the stock solution into smaller, single-use

aliquots in sterile cryovials or microcentrifuge tubes. The aliquot volume should be based on

the typical requirements of your experiments (e.g., 10-20 µL per aliquot).

Short-Term Storage: For use within one month, aliquots can be stored at -20°C.[2][4]

Long-Term Storage: For storage longer than one month, store aliquots at -80°C, where the

solution can remain stable for at least 6 months.[2]

Handling: When an aliquot is needed, remove it from the freezer and allow it to thaw

completely at room temperature before opening. Use the required amount and discard any

unused portion of the thawed aliquot to prevent degradation. Do not refreeze.

Protocol 3: Preparation of a Working Solution for Cell
Culture
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This protocol describes the dilution of the 20 mM stock solution to a final working concentration

(e.g., 50 µM) in cell culture medium.

Thawing: Retrieve one aliquot of the 20 mM Boc-D-FMK stock solution from the freezer and

thaw it completely at room temperature.

Dilution Calculation: To prepare 1 mL of cell culture medium with a final Boc-D-FMK
concentration of 50 µM:

V₁C₁ = V₂C₂

V₁ * (20,000 µM) = (1000 µL) * (50 µM)

V₁ = (1000 * 50) / 20,000 = 2.5 µL

Preparation: In a sterile tube, add 2.5 µL of the 20 mM stock solution to 997.5 µL of pre-

warmed cell culture medium.

Mixing and Application: Gently mix the working solution by pipetting or inverting the tube.

Add the solution immediately to your cell culture. Note that the final concentration of DMSO

should be monitored to avoid solvent-induced cytotoxicity (typically <0.5% v/v).

Visualizations
Experimental Workflow
The following diagram illustrates the standard workflow for preparing and using Boc-D-FMK
solutions.
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Caption: Workflow for Boc-D-FMK solution preparation, storage, and use.
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Mechanism of Action: Caspase Inhibition
This diagram shows a simplified overview of the apoptotic pathway and the point of intervention

by Boc-D-FMK.
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Caption: Boc-D-FMK acts as a pan-caspase inhibitor to block apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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